2-Amino-1-(3-chlorophenyl)ethanone hydrochloride
Overview
Description
The compound "2-Amino-1-(3-chlorophenyl)ethanone hydrochloride" is not directly mentioned in the provided papers. However, the papers discuss related compounds with chlorophenyl groups and their applications in pharmaceutical research. The first paper focuses on a heterocyclic compound derived from 4-chlorophenol, which exhibits antimicrobial activity against both gram-positive and gram-negative bacteria . The second paper describes the synthesis of novel compounds with a 4-chlorophenyl moiety, designed as inhibitors of HIV-1 reverse transcriptase (RT) . These studies highlight the significance of chlorophenyl-containing compounds in drug development.
Synthesis Analysis
The synthesis of related compounds involves starting materials with chlorophenyl groups. In the first study, 4-chlorophenol is used as a starting material to synthesize a compound with potential antimicrobial properties . The second paper outlines the design and synthesis of 2-(benzyl(4-chlorophenyl)amino)-1-(piperazin-1-yl)ethanone derivatives, which are evaluated for their inhibitory activity against HIV-1 RT . These syntheses involve multiple steps, including the use of molecular hybridization techniques and characterization through spectral data.
Molecular Structure Analysis
While the molecular structure of "2-Amino-1-(3-chlorophenyl)ethanone hydrochloride" is not analyzed in the papers, the studies do provide insights into the structure-activity relationships (SAR) of similar compounds. The second paper, in particular, discusses SAR studies to understand the influence of substitution patterns on the RT inhibitory potency of the synthesized compounds . Such analyses are crucial for optimizing the efficacy of potential drug candidates.
Chemical Reactions Analysis
The papers do not provide specific details on the chemical reactions involving "2-Amino-1-(3-chlorophenyl)ethanone hydrochloride." However, they do mention the chemical characterization of synthesized compounds, which implies a series of chemical reactions leading to the final products . These reactions are part of the synthesis process and are essential for producing compounds with desired biological activities.
Physical and Chemical Properties Analysis
The physical and chemical properties of "2-Amino-1-(3-chlorophenyl)ethanone hydrochloride" are not discussed in the provided papers. Nonetheless, the characterization of similar compounds suggests that such properties are typically determined using various analytical techniques to confirm the identity and purity of the synthesized compounds . These properties include solubility, melting point, and stability, which are important for the development of pharmaceutical agents.
Scientific Research Applications
1. Heterocyclic Compound Synthesis
2-Amino-1-(3-chlorophenyl)ethanone hydrochloride serves as a starting material in the synthesis of various heterocyclic compounds. For instance, Moskvina et al. (2015) demonstrated its use in preparing enamino ketones, which can lead to the formation of isoflavones, isoxazoles, pyrazoles, and aminopyrimidines (Moskvina, Shilin, & Khilya, 2015).
2. Antimicrobial Activity
In pharmaceutical research, derivatives of 2-Amino-1-(3-chlorophenyl)ethanone hydrochloride have been explored for antimicrobial properties. Wanjari (2020) explored the antimicrobial activity of specific derivatives, highlighting their potential in drug research (Wanjari, 2020).
3. Anti-Inflammatory Compounds
Derivatives of this compound are also studied for their anti-inflammatory effects. Karande and Rathi (2017) synthesized derivatives and evaluated their anti-inflammatory activity, revealing significant potential for therapeutic applications (Karande & Rathi, 2017).
4. Chemical Characterization
The compound is also used in studies focused on its chemical characterization and properties. For example, Kuś et al. (2016) performed comprehensive chemical characterization of similar cathinone derivatives, which can be pivotal in forensic and analytical chemistry (Kuś, Kusz, Książek, Pieprzyca, & Rojkiewicz, 2016).
5. Asymmetric Synthesis
The compound is valuable in asymmetric synthesis, which is crucial in creating chiral intermediates for pharmaceutical applications. Ni, Zhang, and Sun (2012) showcased its role in the asymmetric synthesis of chiral intermediates, particularly in the creation of specific adrenoceptor receptor agonists (Ni, Zhang, & Sun, 2012).
Safety And Hazards
properties
IUPAC Name |
2-amino-1-(3-chlorophenyl)ethanone;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO.ClH/c9-7-3-1-2-6(4-7)8(11)5-10;/h1-4H,5,10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORPJIXJTXWDVRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00388592 |
Source
|
| Record name | 2-amino-1-(3-chlorophenyl)ethanone hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00388592 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(3-chlorophenyl)ethanone hydrochloride | |
CAS RN |
51084-83-4 |
Source
|
| Record name | 2-amino-1-(3-chlorophenyl)ethanone hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00388592 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Amino-1-(3-chloro-phenyl)-ethanone; hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
